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Cat. No.: B020830

Get Quote

Introduction
(2S)-2,6-Diaminohexan-1-ol, also known as L-Lysinol, is a chiral amino alcohol derived from

the essential amino acid L-lysine. Its structure, featuring two primary amine groups and a

primary alcohol, makes it a valuable building block in synthetic organic chemistry, particularly in

the development of pharmaceuticals and chiral ligands. The precise characterization of L-

Lysinol is paramount for its application in these fields, ensuring purity, confirming identity, and

understanding its chemical behavior. This technical guide provides an in-depth analysis of the

expected spectroscopic data for (2S)-2,6-diaminohexan-1-ol, including Nuclear Magnetic

Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS).

While a comprehensive set of experimentally acquired spectra for L-Lysinol is not readily

available in published literature, this guide will present a detailed prediction of the expected

spectroscopic features. These predictions are grounded in the well-documented spectroscopic

data of its parent compound, L-lysine, and a thorough understanding of the influence of the

structural modification—the reduction of a carboxylic acid to a primary alcohol—on the spectral

output. This approach provides researchers, scientists, and drug development professionals
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with a robust framework for the identification and characterization of (2S)-2,6-diaminohexan-1-
ol.

Molecular Structure and Key Functional Groups
A clear understanding of the molecular structure of (2S)-2,6-diaminohexan-1-ol is fundamental

to interpreting its spectroscopic data. The molecule consists of a six-carbon aliphatic chain with

a primary amine group at the C2 and C6 positions, and a primary alcohol group at the C1

position. The chirality of the molecule is centered at the C2 carbon.

H₂N-CH₂-CH₂-CH₂-CH₂-CH(NH₂)-CH₂OH

C1 C2 C3 C4 C5 C6

α-NH₂ ε-NH₂OH

Click to download full resolution via product page

Figure 1: Chemical structure of (2S)-2,6-diaminohexan-1-ol with key positions labeled.

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
¹H NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by

providing information about the chemical environment of hydrogen atoms. The predicted ¹H
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NMR spectrum of L-Lysinol in a solvent like D₂O would exhibit distinct signals for the protons

on the carbon backbone and those attached to heteroatoms.

Predicted ¹H NMR Data
Chemical Shift
(δ) ppm
(Predicted)

Multiplicity
Number of
Protons

Assignment Rationale

~3.5-3.7 dd 2H H-1

Protons on the

carbon bearing

the hydroxyl

group are

deshielded by

the

electronegative

oxygen atom.

~3.0-3.2 m 1H H-2

The methine

proton at the

chiral center is

coupled to the

adjacent

methylene

protons.

~2.7-2.9 t 2H H-6

Protons adjacent

to the ε-amino

group are

deshielded.

~1.3-1.8 m 6H H-3, H-4, H-5

Overlapping

signals for the

methylene

protons in the

aliphatic chain.

Experimental Protocol for ¹H NMR Spectroscopy
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Sample Preparation: Dissolve approximately 5-10 mg of (2S)-2,6-diaminohexan-1-ol in 0.5-

0.7 mL of a suitable deuterated solvent (e.g., D₂O, CD₃OD). The choice of solvent is critical

as labile protons (from -OH and -NH₂) will exchange with deuterium in D₂O, causing their

signals to disappear.

Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better

signal resolution.

Data Acquisition: Acquire the ¹H NMR spectrum using standard parameters. A sufficient

number of scans should be averaged to obtain a good signal-to-noise ratio.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Chemical shifts should be referenced to an internal standard (e.g.,

TMS or a residual solvent peak).

Interpretation of the Predicted ¹H NMR Spectrum
The predicted ¹H NMR spectrum of L-Lysinol is expected to be more complex than that of a

simple alkane due to the presence of multiple functional groups. The protons on C1, being

adjacent to the electron-withdrawing hydroxyl group, will appear at the most downfield chemical

shift among the backbone protons. The proton on the chiral center (C2) will be a multiplet due

to coupling with the protons on C1 and C3. The protons on C6, adjacent to the terminal amino

group, will also be shifted downfield. The methylene protons at C3, C4, and C5 will likely

appear as a complex, overlapping multiplet in the aliphatic region of the spectrum. In a protic

solvent like CD₃OD, the amine and alcohol protons would appear as broad singlets, which

would disappear upon addition of D₂O.

Sample Preparation Data Acquisition Data Processing & Analysis

Dissolve L-Lysinol
in Deuterated Solvent

Acquire Spectrum on
High-Field NMR

Process Raw Data
(FT, Phasing)

Analyze Chemical Shifts,
Multiplicities, and Integrals
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Figure 2: Workflow for acquiring and analyzing a ¹H NMR spectrum of (2S)-2,6-diaminohexan-
1-ol.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. Each

unique carbon atom in L-Lysinol is expected to give a distinct signal in the ¹³C NMR spectrum.

Predicted ¹³C NMR Data
Chemical Shift (δ) ppm
(Predicted)

Assignment Rationale

~65 C-1

The carbon atom bonded to

the hydroxyl group is

significantly deshielded.

~55 C-2

The carbon atom at the chiral

center, bonded to an amino

group.

~40 C-6
The carbon atom adjacent to

the terminal amino group.

~34 C-3 Aliphatic methylene carbon.

~28 C-5 Aliphatic methylene carbon.

~23 C-4 Aliphatic methylene carbon.

Experimental Protocol for ¹³C NMR Spectroscopy
Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50

mg of L-Lysinol in 0.5-0.7 mL of a deuterated solvent.

Instrument Setup: Use a high-field NMR spectrometer equipped with a broadband probe.

Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum to simplify the spectrum to

single lines for each carbon. A larger number of scans is required compared to ¹H NMR due
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to the low natural abundance of ¹³C.

Data Processing: Process the data similarly to the ¹H NMR spectrum.

Interpretation of the Predicted ¹³C NMR Spectrum
The chemical shifts in the ¹³C NMR spectrum are highly dependent on the electronic

environment of each carbon atom. The C1 carbon, attached to the electronegative oxygen of

the alcohol, will be the most downfield signal. The C2 and C6 carbons, bonded to nitrogen

atoms, will also be deshielded compared to the other aliphatic carbons. The remaining

methylene carbons (C3, C4, and C5) will appear in the typical aliphatic region of the spectrum,

with their specific chemical shifts influenced by their proximity to the functional groups.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation, which causes molecular vibrations.

Predicted IR Absorption Bands
Wavenumber
(cm⁻¹) (Predicted)

Intensity Vibration Functional Group

3400-3200 Strong, Broad O-H stretch Alcohol

3350-3250 Medium N-H stretch Primary Amine

2960-2850 Strong C-H stretch Aliphatic

1650-1580 Medium N-H bend Primary Amine

1470-1430 Medium C-H bend Aliphatic

1050-1150 Strong C-O stretch Primary Alcohol

Experimental Protocol for IR Spectroscopy
Sample Preparation: The sample can be prepared as a thin film on a salt plate (e.g., NaCl or

KBr) if it is a liquid, or as a KBr pellet or a Nujol mull if it is a solid.

Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.
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Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

A background spectrum should be recorded first and subtracted from the sample spectrum.

Data Analysis: Identify the characteristic absorption bands and correlate them to the

functional groups present in the molecule.

Interpretation of the Predicted IR Spectrum
The IR spectrum of L-Lysinol is expected to be dominated by the characteristic absorptions of

the alcohol and amine functional groups. A very broad and strong band in the 3400-3200 cm⁻¹

region is indicative of the O-H stretching vibration of the alcohol, broadened by hydrogen

bonding. The N-H stretching vibrations of the two primary amine groups will appear as medium

intensity peaks in the 3350-3250 cm⁻¹ region. Strong C-H stretching bands will be observed

just below 3000 cm⁻¹. The N-H bending vibration of the primary amines will give rise to a

medium band around 1600 cm⁻¹. A strong band in the 1050-1150 cm⁻¹ region will confirm the

presence of a primary alcohol C-O bond.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It

is used to determine the molecular weight of a compound and to gain structural information

from its fragmentation pattern.

Predicted Mass Spectrometry Data (Electron Ionization -
EI)

m/z (Predicted) Interpretation

132 Molecular Ion [M]⁺ (if observed)

115 [M - NH₃]⁺

101 [M - CH₂OH]⁺

84 [M - CH(NH₂)CH₂OH]⁺

30 [CH₂NH₂]⁺ (base peak)

Experimental Protocol for Mass Spectrometry
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Sample Introduction: The sample can be introduced into the mass spectrometer via direct

infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-

MS). For a relatively volatile compound like L-Lysinol, GC-MS could be a suitable technique

after derivatization.

Ionization: A "soft" ionization technique like Electrospray Ionization (ESI) or Chemical

Ionization (CI) is recommended to observe the molecular ion, as Electron Ionization (EI)

might cause extensive fragmentation.

Mass Analysis: A variety of mass analyzers can be used, such as a quadrupole, time-of-flight

(TOF), or ion trap.

Data Analysis: The resulting mass spectrum is a plot of ion abundance versus mass-to-

charge ratio (m/z). The molecular weight is determined from the molecular ion peak, and the

fragmentation pattern provides clues about the molecule's structure.

Interpretation of the Predicted Mass Spectrum
In an EI mass spectrum, the molecular ion peak at m/z 132 may be weak or absent due to the

molecule's instability under high-energy ionization. The fragmentation pattern will be

characteristic of an amino alcohol. Common fragmentation pathways include the loss of

ammonia (NH₃) to give a peak at m/z 115, and the loss of the hydroxymethyl radical (•CH₂OH)

to give a peak at m/z 101. Alpha-cleavage is a dominant fragmentation pathway for amines,

leading to the formation of the iminium ion [CH₂NH₂]⁺ at m/z 30, which is often the base peak

in the spectrum.

(2S)-2,6-Diaminohexan-1-ol [M]⁺• (m/z 132)

[M - NH₃]⁺• (m/z 115)

- NH₃

[M - •CH₂OH]⁺ (m/z 101)
- •CH₂OH

[CH₂=NH₂]⁺ (m/z 30) (Base Peak)

α-cleavage
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Figure 3: Predicted major fragmentation pathways for (2S)-2,6-diaminohexan-1-ol in Mass

Spectrometry.

Conclusion
The comprehensive spectroscopic analysis of (2S)-2,6-diaminohexan-1-ol is crucial for its

application in research and development. This technical guide provides a detailed prediction of

the ¹H NMR, ¹³C NMR, IR, and Mass spectra of L-Lysinol, based on its molecular structure and

a comparative analysis with its parent compound, L-lysine. The provided experimental

protocols offer a practical framework for obtaining high-quality spectroscopic data. By

understanding the expected spectral features and the principles behind them, researchers and

scientists can confidently identify and characterize this important chiral building block, ensuring

the integrity and success of their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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